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Compound of Interest

Compound Name: Lu AA33810

Cat. No.: B1662617 Get Quote

Lu AA33810 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper handling and storage of Lu AA33810.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Lu AA33810?

There are conflicting recommendations from different suppliers. One supplier suggests storing

the solid compound at -20°C, sealed and protected from moisture.[1] Another supplier

recommends storage at room temperature. To ensure the long-term stability and integrity of the

compound, it is best practice to store solid Lu AA33810 at -20°C, tightly sealed, and in a

desiccated environment to protect it from moisture.

Q2: How should I store Lu AA33810 once it is in solution?

For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for

up to 1 month.[1] All solutions should be stored in tightly sealed vials to prevent solvent

evaporation and exposure to moisture.

Q3: How do I dissolve Lu AA33810?

Lu AA33810 is soluble in DMSO.[1] You can prepare solutions up to 100 mM in DMSO. For

concentrations around 100 mM (42.36 mg/mL), the use of sonication and gentle warming may
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be necessary to fully dissolve the compound.[1] It is important to use anhydrous DMSO, as the

compound's solubility can be significantly affected by the presence of water (hygroscopic

DMSO).[1]

Q4: What is the appearance of Lu AA33810?

Lu AA33810 is a solid that appears as a white to off-white substance.[1]

Q5: How is Lu AA33810 shipped, and should I be concerned about its stability during transit?

Lu AA33810 is typically shipped at room temperature for deliveries within the continental US.

[1] This suggests that the compound is stable for short periods at ambient temperatures.

However, upon receipt, it is crucial to transfer it to the recommended long-term storage

conditions as soon as possible.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Compound

- Compound has precipitated

out of solution.- Incorrect

solvent or solvent grade.-

Concentration is too high.

- Gently warm the solution and

sonicate to aid dissolution.[1]-

Ensure you are using high-

purity, anhydrous DMSO.[1]-

Prepare a more dilute solution.

Inconsistent Experimental

Results

- Compound degradation due

to improper storage.-

Repeated freeze-thaw cycles

of stock solutions.

- Ensure the compound has

been stored at the correct

temperature and protected

from moisture.[1]- Aliquot stock

solutions into single-use

volumes to avoid repeated

freeze-thaw cycles.

Precipitation in Stock Solution

After Storage

- Solution may have become

supersaturated.- Solvent

evaporation.

- Gently warm and vortex the

solution before use to ensure it

is fully redissolved.- Ensure

vials are tightly sealed to

prevent solvent evaporation.
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Quantitative Data Summary
Parameter Recommendation Source

Appearance Solid, White to off-white [1]

Storage (Solid)
-20°C, sealed, away from

moisture
[1]

Room Temperature

Storage (in DMSO) -80°C (up to 6 months) [1]

-20°C (up to 1 month) [1]

Solubility Soluble to 100 mM in DMSO

42.36 mg/mL (100 mM) in

DMSO (requires sonication

and warming)

[1]

Experimental Protocol: Reconstitution of Lu
AA33810
This protocol outlines the recommended procedure for reconstituting solid Lu AA33810 for

experimental use.

Materials:

Lu AA33810 (solid)

Anhydrous DMSO

Sterile polypropylene or glass vials

Calibrated pipettes

Vortex mixer

Sonicator bath (optional)
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Warming block or water bath (optional)

Procedure:

Before opening, allow the vial of solid Lu AA33810 to equilibrate to room temperature to

prevent condensation of moisture onto the compound.

Calculate the volume of anhydrous DMSO required to achieve the desired stock solution

concentration.

Add the calculated volume of anhydrous DMSO to the vial containing the solid Lu AA33810.

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow or incomplete, sonicate the vial for short intervals. Gentle warming of

the solution may also be applied.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[1]
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Caption: Workflow for Handling and Storing Lu AA33810.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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